N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide

• IUPAC Name: N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C21H26N2O3S2/c1-17-11-14-23(15-12-17)28(25,26)20-9-7-18(8-10-20)22-21(24)13-16-27-19-5-3-2-4-6-19/h2-10,17H,11-16H2,1H3,(H,22,24)
• InChI Key: RUTXHODPRMAHKO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCSC3=CC=CC=C3
• Molecular Formula: C21H26N2O3S2
• Molecular Weight: 418.6 g/mol

Description

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide is a complex organic compound with a unique structure that includes a piperidine ring, a sulfonyl group, and a phenylthio group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide typically involves multiple steps, including the formation of the piperidine ring, sulfonylation, and the introduction of the phenylthio group. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The phenylthio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives and sulfonyl-containing molecules, such as:

• N-Phenylpropionamide
• N-Benzylfentanyl
• Desmethylfentanyl

Uniqueness

N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-3-(phenylsulfanyl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.